Cas no 91179-90-7 (1-Propanol, 3-(heptyloxy)-)

1-Propanol, 3-(heptyloxy)- structure
1-Propanol, 3-(heptyloxy)- structure
Product Name:1-Propanol, 3-(heptyloxy)-
CAS No:91179-90-7
MF:C10H22O2
MW:174.280483722687
CID:787999
PubChem ID:13626387
Update Time:2025-04-19

1-Propanol, 3-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-(heptyloxy)-
    • 3-heptoxypropan-1-ol
    • DTXSID50545315
    • 3-(HEPTYLOXY)PROPAN-1-OL
    • 91179-90-7
    • AKOS012355454
    • SCHEMBL1095721
    • A1-49327
    • Inchi: 1S/C10H22O2/c1-2-3-4-5-6-9-12-10-7-8-11/h11H,2-10H2,1H3
    • InChI Key: RKCINAWJRONKGH-UHFFFAOYSA-N
    • SMILES: O(CCCO)CCCCCCC

Computed Properties

  • Exact Mass: 174.161979940g/mol
  • Monoisotopic Mass: 174.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 9
  • Complexity: 74.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų

1-Propanol, 3-(heptyloxy)- Related Literature

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